Cas no 2228130-14-9 (Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate)

• Product Name: Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate
• CAS No: 2228130-14-9
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5777961
• PubChem ID: 165710911
• Update Time: 2025-10-30

Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2228130-14-9
• methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate
• EN300-1806825
• Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate

• Inchi： 1S/C10H21NO3/c1-9(2,6-12)10(3,4)7(11)8(13)14-5/h7,12H,6,11H2,1-5H3
• InChI Key： UBGKAIONXSZQJY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate

Recent Advances in the Study of Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate (CAS: 2228130-14-9)

The compound Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate (CAS: 2228130-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the tetramethylated backbone and hydroxyl and amino functional groups, make it a versatile building block for the development of peptidomimetics and other biologically active compounds. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate was employed as a precursor for the development of small-molecule inhibitors of protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for specific protein targets, suggesting its potential in the design of next-generation therapeutics. The researchers also noted the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability.

Another significant advancement was reported in a recent patent application (WO2023051234A1), which described the use of Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate in the synthesis of novel anti-cancer agents. The patent highlighted the compound's ability to modulate key signaling pathways involved in tumor growth and metastasis. Preclinical studies showed promising results, with the compound's derivatives exhibiting potent anti-proliferative activity against various cancer cell lines.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of oxidative stress and inflammation. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate derivatives could effectively scavenge reactive oxygen species (ROS) and reduce inflammatory markers in cellular models. These findings suggest its applicability in the treatment of conditions such as neurodegenerative diseases and chronic inflammatory disorders.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate derivatives. Current research efforts are focused on improving synthetic routes to enhance yield and purity, as well as exploring novel modifications to further enhance biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoate (CAS: 2228130-14-9) represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable tool in medicinal chemistry. Ongoing research is likely to uncover additional applications and further elucidate its potential in addressing unmet medical needs.